2-Amino-3-chloro-5-methylphenol

• IUPAC Name: 2-amino-3-chloro-5-methylphenol
• InChI: InChI=1S/C7H8ClNO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,9H2,1H3
• InChI Key: AVPOGELHZMZLML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)N)O
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• CAS No.: 1780449-40-2

Description

2-Amino-3-chloro-5-methylphenol is a useful research compound. Its molecular formula is C7H8ClNO and its molecular weight is 157.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

The reaction between lawsone and derivatives of 2-aminophenol, including 2-Amino-3-chloro-5-methylphenol, has been explored. One study synthesized compounds from this reaction and evaluated their antiproliferative activity against cancer cell lines such as THP1 (human monocytic leukemia cells) and COLO205 (colorectal adenocarcinoma). The study highlighted the cytotoxic effects of these compounds and emphasized their potential in cancer treatment (Kathawate et al., 2014).

Crystal Structure Analysis

Crystal structure analysis has been a significant area of study for compounds derived from this compound. For instance, the crystal structure of 4-Chloro-2{[(2-hydroxy-5-methylphenyl)amino]methyl}5-methylphenol was determined, providing insights into its molecular geometry and stability (Sharmila et al., 2016).

Antimicrobial and Antidiabetic Activities

The antimicrobial and antidiabetic activities of 4-aminophenol derivatives, including those related to this compound, have been investigated. These studies found broad-spectrum activities against various bacterial and fungal strains. The derivatives also showed significant inhibition of amylase and glucosidase, suggesting their potential as antidiabetic agents (Rafique et al., 2022).

Hydrolytic Stability of Zirconium Complexes

Research on the hydrolytic stability of Zirconium complexes involving amino(polyphenolic) ligands, related to this compound, has been conducted. This study provided valuable data on the stability of these complexes in various pH environments, contributing to the understanding of their potential applications in different chemical contexts (Chartres et al., 2007).

Safety and Hazards

2-Amino-3-chloro-5-methylphenol is harmful if swallowed or inhaled. It may cause skin and eye irritation, and it may cause respiratory issues. It should be handled with care, using personal protective equipment.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s worth noting that similar aromatic compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

It’s known that similar compounds, such as cresols, are slowly oxidized by exposure to air, and the resulting impurities often give the samples a yellow to brownish-red tint .

Pharmacokinetics

It’s known that similar compounds have high gastrointestinal absorption and are permeable to the blood-brain barrier .

Result of Action

Similar compounds have been found to possess various biological activities, which could result in a wide range of effects at the molecular and cellular levels .